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Executive Summary

Iron(lIl) choline citrate, commonly known as Ferrocholinate, represents a significant
advancement in oral hematinic therapy. Unlike traditional inorganic iron salts (e.g., ferrous
sulfate) which are associated with high rates of gastrointestinal (Gl) distress and oxidative
mucosal damage, Ferrocholinate utilizes a chelation complex to stabilize ferric iron (Fe3*). This
structure prevents the precipitation of iron at the neutral pH of the small intestine, thereby
enhancing bioavailability while simultaneously sequestering the metal ion from gastric mucosa
to reduce irritation. This guide details the physicochemical properties, manufacturing protocols,
and mechanistic behavior of this compound.

Part 1: Chemical Identity & Physicochemical
Properties[1]
Core Identifiers

e Chemical Name: Iron(lll) choline citrate[1][2][3][4]

« Common Synonyms: Ferrocholinate, Ferric choline citrate, Iron choline citrate[2][4][5]
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e CAS Registry Number:1336-80-7[6][2][3][5][7]1[8][9][10]
e Molecular Formula:C11H24FeNO1:1 (typically cited as the trihydrate form)

e Molecular Weight: 402.15 g/mol [6][2][9]

Structural Composition

Ferrocholinate is a chelate complex formed by the interaction of ferric hydroxide with choline
dihydrogen citrate.[9] The iron atom is sequestered within a ligand shell provided by the citrate
and choline moieties.

Property Description

Reddish-brown to greenish-brown amorphous
Appearance

solid
. Freely soluble in water; soluble in acidic and
Solubility i .
alkaline solutions
N Stable across a broad pH range (preventing
pH Stability S
precipitation in the duodenum)
o Moderate; requires storage in moisture-
Hygroscopicity

controlled environments

Part 2: Synthesis & Manufacturing Protocol

Objective: To synthesize high-purity Ferrocholinate via the chelation of freshly precipitated ferric

hydroxide.

Reaction Logic

The synthesis relies on the reaction between a freshly prepared Lewis base (Ferric Hydroxide)
and a weak organic acid salt (Choline Dihydrogen Citrate).[11] The use of fresh precipitate is
critical; aged ferric hydroxide polymerizes and becomes unreactive.

Step-by-Step Methodology
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o Preparation of Ferric Hydroxide Precursor:
o Dissolve Ferric Chloride (

) in distilled water.

o Slowly add Sodium Hydroxide (

) or Ammonium Hydroxide (

) under constant stirring until precipitation is complete (

).

o Critical Step: Filter the precipitate immediately and wash thoroughly with deionized water
to remove chloride ions. Do not allow the cake to dry completely, as this reduces reactivity.

e Chelation Reaction:

o Dissolve Choline Dihydrogen Citrate in distilled water.[4][11]

o Add the wet Ferric Hydroxide cake to the citrate solution.

o Stoichiometry: Maintain a 1:1 molar ratio of Iron to Choline Citrate.
o Digestion & Stabilization:

o Heat the mixture to 80°C under continuous agitation.

o Maintain temperature until the reddish-brown precipitate dissolves completely, yielding a
clear, dark solution (indicative of complex formation).

* Isolation:
o Filter the solution to remove any unreacted particulates.

o Evaporate the solvent (spray drying or vacuum drying is preferred to maintain amorphous
structure).

o Yields a reddish-brown amorphous powder.[4][11]
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Caption: Synthesis workflow for Ferrocholinate highlighting the critical chelation step.

Part 3: Pharmacokinetics & Mechanism of Action
The Chelation Advantage

Inorganic iron (e.g., Ferrous Sulfate) dissociates rapidly in the stomach. The free iron ions can
cause direct oxidative damage to the gastric mucosa. Furthermore, as these ions enter the

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b13816953/docs?utm_src=pdf-body-img#technical-whitepaper-iron-iii-choline-citrate-ferrocholinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13816953?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

duodenum (pH 6-7), they tend to form insoluble ferric hydroxide aggregates, rendering them
unabsorbable.

Ferrocholinate solves this via Protective Chelation:

o Gastric Stability: The complex remains intact in the acidic stomach environment, preventing
free iron from irritating the mucosa.

o Duodenal Solubility: The citrate-choline ligand keeps the iron soluble at the higher pH of the
duodenum, the primary site of absorption.

e Controlled Release: Iron is released at the brush border membrane, where it is reduced to

by Duodenal Cytochrome B (Dcytb) and transported via Divalent Metal Transporter 1
(DMT1).

Absorption Pathway Diagram
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Caption: Mechanistic pathway of Ferrocholinate demonstrating gastric protection and duodenal
bioavailability.

Part 4: Comparative Safety & Toxicity
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Ferrocholinate exhibits a superior safety profile compared to standard ferrous salts.[12] The
chelation significantly increases the

(Lethal Dose, 50%), indicating a wider therapeutic index.

Ferrous Sulfate Ferrocholinate . L
Parameter Clinical Implication
(Standard) (Chelate)

Ferrocholinate is
Oral LD50 (Rat) ~300 - 1000 mg/kg > 5000 mg/kg significantly less toxic

in overdose scenarios.

) ) Better patient
o High (Nausea, pain, )
Gl Irritation o Low compliance for long-
constipation)
term therapy.

) ) Enhanced absorption
N o High (Remains o ]
Solubility at pH 7 Poor (Precipitates) efficiency in the small
Soluble) ) )
intestine.

] ) ) Suitable for pediatric
Taste Metallic, astringent Mild, acceptable o _
liquid formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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